Cas no 1184808-29-4 (5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one
• CAS No: 1184808-29-4
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 6492592
• PubChem ID: 61023853
• Update Time: 2025-05-19

5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 5-amino-1-[3-(methylthio)propyl]-
• 5-Amino-1-(3-(methylthio)propyl)pyridin-2(1h)-one

• Inchi： 1S/C9H14N2OS/c1-13-6-2-5-11-7-8(10)3-4-9(11)12/h3-4,7H,2,5-6,10H2,1H3
• InChI Key： YPHBSWKTBDRVDY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCSC)C=C(N)C=C1

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 367.2±42.0 °C(Predicted)
• pka: 4.46±0.20(Predicted)

Additional information on 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one

Introduction to 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one (CAS No: 1184808-29-4)

5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1184808-29-4, belongs to the dihydropyridine class, a family of molecules known for their diverse biological activities. The presence of both an amino group and a methylsulfanyl substituent in its molecular framework endows it with unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one consists of a six-membered dihydropyridine ring, which is a common motif in many bioactive molecules. The ring is substituted with an amino group at the 5-position and a 3-(methylsulfanyl)propyl side chain at the 1-position. This specific arrangement of functional groups contributes to the compound's ability to interact with biological targets in a selective manner. The dihydropyridine core is particularly known for its role in calcium channel modulation, but modifications to this scaffold can lead to novel pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one with various biological targets. Studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has prompted investigations into its potential as an anti-inflammatory agent, with preliminary results indicating promising efficacy in preclinical models.

The synthesis of 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the amino group and the methylsulfanyl substituent necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have facilitated the efficient preparation of this compound.

In the realm of drug discovery, the exploration of novel heterocyclic compounds like 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one is crucial for identifying new therapeutic agents. The dihydropyridine scaffold has been extensively studied for its potential applications in treating cardiovascular diseases, neurodegenerative disorders, and other conditions. By modifying the substituents on this core structure, researchers aim to enhance pharmacological properties such as potency, selectivity, and metabolic stability.

Current research is also focusing on understanding the mechanistic aspects of how 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one interacts with biological systems at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its three-dimensional structure and binding interactions. These insights are vital for designing derivatives with improved pharmacological profiles.

The potential therapeutic applications of 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one extend beyond anti-inflammatory effects. Preliminary data suggest that it may also possess antioxidant and neuroprotective properties. These findings open up new avenues for investigating its use in conditions such as oxidative stress-related diseases and neurodegenerative disorders like Alzheimer's and Parkinson's disease.

As interest in natural product-inspired drug design grows, compounds derived from structurally similar natural products are being explored for their bioactivity. 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one shares structural similarities with certain alkaloids found in plants, which have been traditionally used for their medicinal properties. By leveraging natural product scaffolds and incorporating synthetic modifications, researchers aim to develop novel therapeutics with enhanced efficacy and reduced side effects.

The development of 5-amino-1-3-(methylsulfanyl)propyl-1,2-dihydropyridin-2-one into a clinical candidate involves rigorous testing through preclinical studies followed by human clinical trials. These studies are essential for evaluating its safety profile, pharmacokinetic properties, and therapeutic efficacy before it can be considered for medical use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are crucial for advancing this compound through the drug development pipeline.

In conclusion,5-amino-1-3-(methylsulfanyl)propyl}-1,2-dihydropyridin-2-one (CAS No: 1184808- 294) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation into new therapeutic modalities. As research continues to uncover its full pharmacological profile, this compound holds promise for contributing to advancements in medicine.